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Introduction
Carbomer 934 is a high molecular weight synthetic polymer of acrylic acid, cross-linked with

allyl ethers of sucrose.[1][2] It belongs to the Carbomer family of polymers, which are widely

utilized in the pharmaceutical and cosmetic industries as rheology modifiers, thickening agents,

suspending agents, and emulsifiers.[3][4] In its raw form, Carbomer 934 is a white, fluffy,

hygroscopic powder with a slightly acetic odor.[5][6] This technical guide provides a

comprehensive overview of the molecular weight, polymer structure, and key physicochemical

properties of Carbomer 934, along with detailed experimental protocols for its characterization.

Core Properties and Data Presentation
Carbomer 934's utility is derived from its unique polymer network structure. The high molecular

weight and cross-linked nature of the polyacrylic acid chains allow it to swell significantly in

water and other polar solvents, forming a gel or dispersion.[5] The carboxylic acid groups along

the polymer backbone are key to its functionality, with a content specification of 56.0% to

68.0% on a dried basis.[1][2]

Physicochemical and Rheological Data
The viscosity of Carbomer 934 dispersions is a critical parameter and is highly dependent on

concentration and pH. The following tables summarize key quantitative data for Carbomer 934.
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Property Specification

Molecular Weight
High molecular weight polymer; estimated to be

approximately 3 x 106 Da.

Carboxylic Acid (-COOH) Content 56.0% - 68.0% (on a dried basis)[1][2]

Primary Particle Size ~0.2 µm in diameter[5]

Flocculated Powder Particle Size 2-7 µm in diameter[5]

Concentration (% w/v) pH Typical Viscosity (mPa·s)

0.2% 7.3 - 7.8 2,050 - 5,450[7]

0.5% 7.3 - 7.8 30,500 - 39,400[1][7]

Note: Viscosity is measured using a Brookfield RVT viscometer at 20 rpm and 25°C. The

viscosity of Carbomer gels is known to be shear-thinning, meaning it decreases with an

increasing shear rate.

Polymer Structure and Synthesis
Carbomer 934 is synthesized by the polymerization of acrylic acid monomers in the presence

of a cross-linking agent, allyl sucrose.[1][4] The polymerization is typically carried out in a

solvent such as benzene, although newer grades of Carbomers may use other solvents like

ethyl acetate.[1][3] The cross-linking with allyl sucrose creates a three-dimensional network

structure.
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Synthesis of Carbomer 934Acrylic Acid Monomers

Polymerization
(in Benzene)

Allyl Sucrose (Cross-linker)

Carbomer 934 Polymer
(Tightly Coiled)

Polymer Structure of Carbomer 934

Polyacrylic Acid Chain ...-CH2-CH(COOH)-CH2-CH(COOH)-...

Allyl Sucrose
Cross-linkPolyacrylic Acid Chain ...-CH2-CH(COOH)-CH2-CH(COOH)-...

Polyacrylic Acid Chain ...-CH2-CH(COOH)-CH2-CH(COOH)-...
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Gel Formation Mechanism

Carbomer 934 Powder
(Tightly Coiled)

Dispersion in Water
(Hydration and Partial Uncoiling)

Addition of Base
(e.g., NaOH, TEA)

Ionization of Carboxylic Acid Groups
(-COOH -> -COO-)

Electrostatic Repulsion
of Polymer Chains

Polymer Network Expansion
and Swelling

Viscous Gel Formation
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Controlled Drug Release from Carbomer 934 Matrix

Oral or Topical
Administration of

Carbomer 934 Matrix

Hydration of the
Polymer Matrix

Formation of a
Swollen Gel Layer

Drug Diffusion
Through the Gel Layer

Matrix Erosion
(for some formulations)

Sustained Drug Release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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